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Compound of Interest

Compound Name: 1,3-Cyclohexadiene

Cat. No.: B119728

An In-depth Technical Guide to the Physical Properties of 1,3-Cyclohexadiene

Introduction

1,3-Cyclohexadiene (CAS No: 592-57-4) is a cyclic diene with the molecular formula CeHs. It
is a colorless, flammable liquid that serves as a valuable building block in organic synthesis
and is utilized in various research applications, including proteomics. A thorough understanding
of its physical properties, such as boiling point and density, is crucial for its handling,
application, and the design of experimental protocols. This guide provides a detailed overview
of these key physical characteristics, methodologies for their determination, and logical
workflows for these experimental procedures.

Quantitative Physical Properties

The physical properties of 1,3-Cyclohexadiene are well-documented. The following table
summarizes its boiling point and density.

Physical Property Value Conditions
Boiling Point 80-81 °C At 760 mmHg
Density 0.841 g/mL At 25 °C

Table 1: Summary of the physical properties of 1,3-Cyclohexadiene.[1][2][3][4][5]
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Experimental Protocols

Accurate determination of the physical properties of a substance like 1,3-Cyclohexadiene is
fundamental in a laboratory setting. Below are detailed experimental protocols for determining
its boiling point and density.

Boiling Point Determination via the Capillary Method

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6] A common and effective method for determining the boiling point of a small
quantity of liquid is the capillary method.[7][8]

Materials:

o Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)

Clamp and stand

Sample of 1,3-Cyclohexadiene
Procedure:
o A small amount of 1,3-Cyclohexadiene is placed into the small test tube.

» A capillary tube, which has been sealed at one end, is placed into the test tube with the open
end submerged in the liquid.[7]

e The test tube is attached to a thermometer, ensuring the bottom of the test tube is level with
the thermometer bulb.

e The entire assembly is placed in a heating apparatus.

e The apparatus is heated slowly and evenly.[7]
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As the temperature rises, a stream of bubbles will be observed emerging from the open end
of the capillary tube.

The heating is stopped, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.[9]
This is the point where the vapor pressure of the liquid equals the atmospheric pressure.

Density Determination

Density is a fundamental physical property defined as the mass of a substance per unit

volume. For a liquid such as 1,3-Cyclohexadiene, density can be determined by measuring its

mass and volume.

Materials:

Graduated cylinder or a pycnometer (specific gravity bottle) for more precise measurements
Electronic balance
Thermometer

Sample of 1,3-Cyclohexadiene

Procedure:

The mass of a clean, dry graduated cylinder (or pycnometer) is measured using an
electronic balance.

A known volume of 1,3-Cyclohexadiene is carefully added to the graduated cylinder. The
volume is read from the bottom of the meniscus.[10]

The mass of the graduated cylinder containing the liquid is then measured.

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder
from the combined mass of the cylinder and the liquid.[10]

The temperature of the liquid is recorded as density is temperature-dependent.
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e The density is calculated using the formula: Density = Mass / Volume.

o For higher accuracy, the procedure can be repeated multiple times, and the average density
is calculated.[10]

Visualized Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the
experimental protocols described above.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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